2-(4-chlorophenoxy)-N-(5-(imidazo[1,2-a]pyrimidin-2-yl)-2-methylphenyl)acetamide

• IUPAC Name: 2-(4-chlorophenoxy)-N-(5-imidazo[1,2-a]pyrimidin-2-yl-2-methylphenyl)acetamide
• InChI: InChI=1S/C21H17ClN4O2/c1-14-3-4-15(19-12-26-10-2-9-23-21(26)25-19)11-18(14)24-20(27)13-28-17-7-5-16(22)6-8-17/h2-12H,13H2,1H3,(H,24,27)
• InChI Key: LTSXJQNIAGALPO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=CN3C=CC=NC3=N2)NC(=O)COC4=CC=C(C=C4)Cl
• Molecular Formula: C21H17ClN4O2
• Molecular Weight: 392.8 g/mol

Description

The compound “2-(4-chlorophenoxy)-N-(5-(imidazo[1,2-a]pyrimidin-2-yl)-2-methylphenyl)acetamide” is a complex organic molecule. It contains an imidazo[1,2-a]pyrimidine core, which is a type of heterocyclic compound. These types of compounds are often found in pharmaceutical chemistry and organic synthesis.

Synthesis Analysis

While specific synthesis methods for this compound are not available, imidazo[1,2-a]pyrimidines can be synthesized through various methods such as multicomponent reactions, condensation reactions, intramolecular cyclizations, and radical reactions. For example, Brønsted acidic ionic liquid has been found to be an efficient and recyclable catalyst for the synthesis of similar compounds.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The imidazo[1,2-a]pyrimidine core is a bicyclic structure containing nitrogen atoms.

Chemical Reactions Analysis

Imidazo[1,2-a]pyrimidines can undergo various chemical reactions, including direct functionalization through transition metal catalysis, metal-free oxidation, and photocatalysis strategies.

Scientific Research Applications

Medicinal Chemistry

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Coordination Complexes

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Chemical Sensors

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Optoelectronics

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Bioimaging

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Pharmaceutical Synthesis

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Future Directions

Future research could focus on exploring the potential applications of this compound in pharmaceutical chemistry, given the prevalence of imidazo[1,2-a]pyrimidine structures in various drugs. Additionally, the development of more efficient synthesis methods could also be a focus.

Mechanism of Action

Target of Action

The primary targets of 2-(4-chlorophenoxy)-N-(5-(imidazo[1,2-a]pyrimidin-2-yl)-2-methylphenyl)acetamide are likely to be enzymes, proteins, and DNA that consist of nitrogen heterocycles . These targets are found almost invariably in living systems ranging from the tiniest prokaryotes to the largest eukaryotes .

Mode of Action

The compound interacts with its targets by binding with various living systems . Many drugs contain these moieties at their cores . The compound’s interaction with its targets results in changes that can lead to various effects, depending on the specific target and the nature of the interaction.

Biochemical Pathways

The compound affects biochemical pathways involving nitrogen heterocycles . These pathways are crucial for various biological processes, including the functioning of enzymes, proteins, and DNA . The downstream effects of these interactions can be diverse and depend on the specific pathways involved.

Result of Action

The molecular and cellular effects of the compound’s action depend on its interaction with its targets. For instance, the compound could potentially be used as a covalent inhibitor for treating cancers . Preliminary bio-evaluation screening delivered a potent anticancer agent for KRAS G12C-mutated NCI-H358 cells .